BENGHE Foundational & Exploratory

Check Availability & Pricing

N-(3-Bromophenyl)phthalimide CAS number and
properties

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: N-(3-Bromophenyl)phthalimide
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An In-Depth Technical Guide to N-(3-Bromophenyl)phthalimide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The phthalimide scaffold is a cornerstone in modern medicinal chemistry and organic
synthesis.[1] Representing a class of bicyclic nonaromatic nitrogen heterocyles, these
structures are recognized for their synthetic versatility and presence in a wide array of
biologically active compounds.[1] Phthalimide derivatives are integral to the development of
pharmaceuticals with applications ranging from anti-inflammatory and analgesic to antimicrobial
and antitumor agents.[2] This guide focuses on a specific, valuable derivative: N-(3-
Bromophenyl)phthalimide.

N-(3-Bromophenyl)phthalimide is a halogenated aryl phthalimide that serves as a crucial
intermediate and building block in the synthesis of more complex molecules. The presence of
the bromine atom on the phenyl ring at the meta position offers a reactive handle for further
chemical modifications, such as cross-coupling reactions, enabling the construction of diverse
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molecular architectures. Understanding the properties, synthesis, and potential applications of
this compound is essential for researchers aiming to leverage its unique chemical
characteristics in drug discovery and materials science.

Core Properties of N-(3-Bromophenyl)phthalimide

A precise understanding of the physicochemical properties of a compound is fundamental to its
application in research and development. The key properties of N-(3-
Bromophenyl)phthalimide are summarized below.

Property Value Source
CAS Number 19357-22-3 [3]
Molecular Formula C14HsBrNO:2 [3]
Molecular Weight 302.12 g/mol [3]
Appearance White to off-white solid/powder  [3]
Melting Point 148-150 °C [3]
2-(3-Bromophenyl)isoindole-
IUPAC Name ] [3]
1,3-dione
N-(m-
Bromophenyl)phthalimide, 2-
Synonyms [3]

(3-Bromophenyl)isoindoline-
1,3-dione

Synthesis of N-(3-Bromophenyl)phthalimide
Mechanistic Rationale

The synthesis of N-aryl phthalimides is traditionally achieved through the condensation reaction
between phthalic anhydride and an appropriate aniline derivative.[1][4] This reaction is a classic
example of nucleophilic acyl substitution followed by dehydration. The primary amine of the 3-
bromoaniline acts as a nucleophile, attacking one of the carbonyl carbons of the phthalic
anhydride. This ring-opening step forms a phthalamic acid intermediate. Subsequent heating in
the presence of a dehydrating agent or under azeotropic conditions promotes an intramolecular
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cyclization via a second nucleophilic attack by the newly formed amide nitrogen onto the
remaining carboxylic acid group, eliminating a molecule of water to form the stable five-
membered imide ring.

Experimental Protocol: Dehydrative Condensation

This protocol is a standard and effective method for the synthesis of N-aryl phthalimides from
phthalic anhydride and the corresponding aniline.

Materials:

Phthalic anhydride

3-Bromoaniline

Glacial Acetic Acid

Ethanol (for recrystallization)

Equipment:

e Round-bottom flask

Reflux condenser

Heating mantle

Magnetic stirrer

Buchner funnel and flask

Standard laboratory glassware

Step-by-Step Methodology:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, combine equimolar amounts of phthalic anhydride and 3-bromoaniline.
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Solvent Addition: Add a sufficient volume of glacial acetic acid to the flask to dissolve the
reactants upon heating. Acetic acid serves as both a solvent and a catalyst for the
dehydration step.

Heating and Reflux: Heat the mixture to reflux using a heating mantle. Allow the reaction to
proceed under reflux for 2-4 hours. The progress of the reaction can be monitored by Thin
Layer Chromatography (TLC).

Isolation of Crude Product: After the reaction is complete, allow the mixture to cool to room
temperature. As the solution cools, the N-(3-Bromophenyl)phthalimide product will
precipitate out of the solution.

Purification: Collect the precipitated solid by vacuum filtration using a Buichner funnel. Wash
the crystals with cold ethanol to remove residual acetic acid and unreacted starting
materials.

Recrystallization: For higher purity, recrystallize the crude product from a suitable solvent,
such as ethanol. Dissolve the solid in a minimal amount of hot ethanol and allow it to cool
slowly to form pure crystals.

Drying: Collect the purified crystals by vacuum filtration and dry them in a vacuum oven to
remove any remaining solvent.

Synthesis Workflow Diagram
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Synthesis of N-(3-Bromophenyl)phthalimide
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Caption: Workflow for the synthesis of N-(3-Bromophenyl)phthalimide.

Applications in Research and Drug Development
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The phthalimide moiety is considered a "privileged scaffold" in medicinal chemistry due to its
presence in numerous compounds with a wide spectrum of biological activities.[5] These
activities include anti-inflammatory, anticonvulsant, antimicrobial, and antitumor effects.[2]

N-(3-Bromophenyl)phthalimide is a valuable building block for several key reasons:

 Intermediate for Lead Compound Synthesis: The aryl bromide functionality is a versatile
anchor point for palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Heck,
Sonogashira). This allows for the strategic introduction of various substituents to the phenyl
ring, enabling the rapid generation of a library of analogs for structure-activity relationship
(SAR) studies.

e Modulation of Pharmacological Activity: The electronic properties of the bromophenyl group
can influence the overall biological activity of the final molecule. Halogen atoms are known to
modulate factors such as lipophilicity, metabolic stability, and binding interactions with
biological targets.

e Precursor to Bioactive Molecules: Phthalimide derivatives themselves have demonstrated
significant biological potential. For instance, they have been investigated as anti-
inflammatory agents by inhibiting the overproduction of nitric oxide (NO) and suppressing
pro-inflammatory cytokines.[6] Other studies have explored their potential as antimicrobial
and antimalarial agents.[7] While specific studies on N-(3-Bromophenyl)phthalimide are
limited, its structural similarity to other bioactive N-aryl phthalimides suggests its potential as
a precursor for developing new therapeutic agents in these areas.[1][8]

Potential Therapeutic Pathways

While no specific signaling pathway has been definitively elucidated for N-(3-
Bromophenyl)phthalimide itself, related phthalimide analogs are known to exert anti-
inflammatory effects by modulating key inflammatory pathways. One of the primary
mechanisms involves the inhibition of inducible nitric oxide synthase (iINOS) and
cyclooxygenase-2 (COX-2) expression.[9]
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Potential Anti-inflammatory Mechanism of Phthalimide Analogs
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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